Cas no 1805486-42-3 (2-Bromo-5-cyano-3-formylphenylacetic acid)

• Product Name: 2-Bromo-5-cyano-3-formylphenylacetic acid
• CAS No: 1805486-42-3
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4971131
• Update Time: 2025-07-18

2-Bromo-5-cyano-3-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-3-formylphenylacetic acid
• 2-(2-Bromo-5-cyano-3-formylphenyl)acetic acid

• Inchi： 1S/C10H6BrNO3/c11-10-7(3-9(14)15)1-6(4-12)2-8(10)5-13/h1-2,5H,3H2,(H,14,15)
• InChI Key： LCGYXDGWGYVJFU-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(C#N)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 2-Bromo-5-cyano-3-formylphenylacetic acid

2-Bromo-5-cyano-3-formylphenylacetic Acid (CAS No. 1805486-42-3): An Overview of a Versatile Compound in Medicinal Chemistry

2-Bromo-5-cyano-3-formylphenylacetic acid (CAS No. 1805486-42-3) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its bromine, cyano, and formyl functional groups, offers a robust platform for the development of novel therapeutic agents and chemical probes. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 2-Bromo-5-cyano-3-formylphenylacetic acid.

Chemical Structure and Properties

2-Bromo-5-cyano-3-formylphenylacetic acid is a substituted aromatic compound with the molecular formula C₁₀H₇BrNO₃. The presence of a bromine atom at the 2-position, a cyano group at the 5-position, and a formyl group at the 3-position on the phenyl ring imparts distinct chemical reactivity and biological activity to this molecule. The carboxylic acid group at the terminal position further enhances its versatility in various chemical reactions and biological assays.

The physical properties of 2-Bromo-5-cyano-3-formylphenylacetic acid include a melting point of approximately 170°C and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in solution-phase synthesis and biological studies.

Synthesis Methods

The synthesis of 2-Bromo-5-cyano-3-formylphenylacetic acid can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the sequential functionalization of a substituted benzene ring. For instance, starting from 2-bromobenzaldehyde, the introduction of a cyano group can be accomplished via a nucleophilic substitution reaction using cyanide ions. Subsequent formylation can be achieved using Vilsmeier-Haack reagents or other formylation techniques. Finally, the carboxylic acid group can be introduced through an appropriate oxidation step.

An alternative approach involves the use of transition-metal-catalyzed cross-coupling reactions to construct the desired functional groups on the aromatic ring. For example, palladium-catalyzed coupling reactions can be employed to introduce both the bromine and cyano functionalities in a controlled manner. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale synthesis.

Biological Activity and Applications

2-Bromo-5-cyano-3-formylphenylacetic acid has shown promising biological activity in several areas of research. One notable application is its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key enzymes implicated in cancer progression and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-Bromo-5-cyano-3-formylphenylacetic acid has been explored for its potential as an antimicrobial agent. Research has shown that certain derivatives possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it an attractive candidate for developing new antibiotics to combat drug-resistant strains.

Clinical Relevance and Future Directions

The clinical relevance of 2-Bromo-5-cyano-3-formylphenylacetic acid is underscored by its potential to address unmet medical needs. Ongoing clinical trials are evaluating the safety and efficacy of various derivatives in treating conditions such as cancer and infectious diseases. Preliminary results have been encouraging, with some compounds showing favorable pharmacokinetic profiles and minimal side effects.

Further research is needed to optimize the structure-activity relationships (SAR) of these compounds and identify lead candidates for preclinical development. Advanced computational methods, such as molecular docking and virtual screening, are being employed to accelerate this process. Additionally, combinatorial chemistry approaches are being explored to generate diverse libraries of derivatives for high-throughput screening.

Conclusion

2-Bromo-5-cyano-3-formylphenylacetic acid (CAS No. 1805486-42-3) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features enable it to serve as a valuable scaffold for the development of novel therapeutic agents targeting various disease pathways. Ongoing research continues to uncover new applications and optimize its biological activity, paving the way for future clinical advancements.